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Compound of Interest

Compound Name: Fmoc-Thr(SO3Na)-OH

Cat. No.: B12282746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fmoc-Thr(SO3Na)-OH, a crucial building

block in the synthesis of sulfated peptides. Sulfation is a vital post-translational modification

that influences protein structure and function, making sulfated amino acid analogs like Fmoc-
Thr(SO3Na)-OH indispensable tools in drug discovery and proteomics research. This

document details the chemical structure, synthesis protocols, and available characterization

data for this compound.

Chemical Structure and Properties
Fmoc-Thr(SO3Na)-OH, with the molecular formula C19H18NNaO8S, is the N-α-9-

fluorenylmethoxycarbonyl (Fmoc) protected O-sulfated sodium salt of the amino acid threonine.

[1] The Fmoc group provides a base-labile protecting group for the amine, making it suitable for

solid-phase peptide synthesis (SPPS), while the sulfate group at the hydroxyl side chain

introduces a negative charge and potential for specific biological interactions.

Below is a diagram of the chemical structure of Fmoc-Thr(SO3Na)-OH.

Caption: Chemical structure of Fmoc-Thr(SO3Na)-OH.
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The synthesis of Fmoc-Thr(SO3Na)-OH presents challenges due to the acid lability of the O-

sulfate ester bond. A common and effective method involves the sulfation of Fmoc-Thr-OH

using a sulfur trioxide-amine complex, followed by the introduction of the desired counter-ion.

For enhanced stability and solubility in organic solvents, the tetrabutylammonium (TBA) salt is

often prepared as an intermediate, which can then be converted to the sodium salt via ion

exchange.

A proposed two-step synthesis workflow is outlined below:

Fmoc-Thr-OH

Sulfation with SO3·DMF complex
in anhydrous DMF

Aqueous workup with
Tetrabutylammonium salt

Isolate Fmoc-Thr(SO3-N+Bu4)-OH

Ion exchange chromatography
(Na+ form resin)

Fmoc-Thr(SO3Na)-OH

Click to download full resolution via product page

Caption: Proposed synthesis workflow for Fmoc-Thr(SO3Na)-OH.
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Experimental Protocols
1. Synthesis of Fmoc-Thr(SO3-N+Bu4)-OH (Tetrabutylammonium Salt Intermediate)

This protocol is adapted from a general method for the sulfation of hydroxy amino acids.

Materials:

Fmoc-Thr-OH

Sulfur trioxide-N,N-dimethylformamide (SO3·DMF) complex

Anhydrous N,N-dimethylformamide (DMF)

Tetrabutylammonium hydrogen sulfate or similar tetrabutylammonium salt

Sodium bicarbonate (NaHCO3)

Citric acid

Chloroform (CHCl3)

Sodium sulfate (Na2SO4)

Procedure:

Dissolve Fmoc-Thr-OH (1 equivalent) in anhydrous DMF.

Add the sulfur trioxide-N,N-dimethylformamide (SO3·DMF) complex (5 equivalents) to the

solution.

Stir the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at room

temperature for several hours until the reaction is complete (monitored by TLC or LC-MS).

Slowly pour the reaction mixture into ice-cold aqueous sodium bicarbonate solution.

Add a solution of a tetrabutylammonium salt (e.g., tetrabutylammonium hydrogen sulfate)

to the aqueous mixture.
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Adjust the pH to approximately 4 with a citric acid solution.

Extract the aqueous layer with chloroform.

Wash the combined organic extracts with citric acid solution, water, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield Fmoc-Thr(SO3-N+Bu4)-OH.

2. Conversion to Fmoc-Thr(SO3Na)-OH (Sodium Salt)

Materials:

Fmoc-Thr(SO3-N+Bu4)-OH

Strong cation-exchange resin in the sodium form (e.g., Dowex 50WX8)

Methanol or another suitable organic solvent

Procedure:

Dissolve the crude Fmoc-Thr(SO3-N+Bu4)-OH in a suitable solvent like methanol.

Pass the solution through a column packed with a strong cation-exchange resin that has

been pre-conditioned to the sodium form.

Elute the product from the column with the same solvent.

Collect the fractions containing the product (monitored by TLC or LC-MS).

Evaporate the solvent under reduced pressure to obtain Fmoc-Thr(SO3Na)-OH.

The final product can be further purified by recrystallization or chromatography if

necessary.

Quantitative Data
Specific, peer-reviewed quantitative data for the synthesis and characterization of Fmoc-
Thr(SO3Na)-OH is limited in the readily available literature. However, data from commercial
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suppliers and analogous compounds provide valuable information.

Parameter Value/Range Remarks

Molecular Formula C19H18NNaO8S

Molecular Weight 443.4 g/mol

Purity ≥98%
As reported by commercial

suppliers.[2]

Yield High

Yields for the synthesis of the

analogous Fmoc-Thr(SO3-

N+Bu4)-OH are reported to be

high, suggesting a similar

expectation for the sodium salt

after efficient ion exchange.

Appearance White to off-white solid
General appearance for this

type of compound.

Solubility Soluble in DMF, water

Expected solubility based on

the structure and related

compounds. The TBA salt

exhibits good solubility in other

organic solvents.

NMR Data Not available

Detailed 1H and 13C NMR

data for this specific compound

are not readily available in the

searched literature.

Mass Spectrometry Not available

Detailed mass spectrometry

data for this specific compound

are not readily available in the

searched literature.

Conclusion
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Fmoc-Thr(SO3Na)-OH is a key reagent for the incorporation of O-sulfated threonine into

synthetic peptides. While its synthesis requires careful handling due to the lability of the sulfate

group, the use of stable intermediates like the tetrabutylammonium salt facilitates its

preparation. The detailed protocols and structural information provided in this guide serve as a

valuable resource for researchers in the fields of peptide chemistry, drug development, and

chemical biology, enabling the synthesis of complex sulfated peptides for a wide range of

applications. Further research into the detailed characterization of this compound would be

beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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